Cas no 71130-19-3 (Hexanoic acid,6-chloro-, butyl ester)

• Product Name: Hexanoic acid,6-chloro-, butyl ester
• CAS No: 71130-19-3
• MF: C₁₀H₁₉ClO₂
• MW: 206.709662675858
• CID: 570959
• PubChem ID: 3018075
• Update Time: 2025-04-19

Hexanoic acid,6-chloro-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-chloro-, butyl ester
• Butyl 6-chlorohexanoate
• 3ER8L2VEQ2
• NS00060578
• EINECS 275-210-0
• SCHEMBL1366402
• DTXSID30991432
• Hexanoic acid, 6-chloro-, butyl ester
• 71130-19-3

• Inchi： 1S/C10H19ClO2/c1-2-3-9-13-10(12)7-5-4-6-8-11/h2-9H2,1H3
• InChI Key： ZWBAKKBXJFZDLB-UHFFFAOYSA-N
• SMILES： ClCCCCCC(=O)OCCCC

Computed Properties

• Exact Mass: 206.10747
• Monoisotopic Mass: 206.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 251.5°C at 760 mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.44
• PSA: 26.3